Cas no 733019-48-2 (Benzoic acid, 4-ethyl-,2-amino-2-oxoethyl ester)

• Product Name: Benzoic acid, 4-ethyl-,2-amino-2-oxoethyl ester
• CAS No: 733019-48-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 559411
• PubChem ID: 2433039
• Update Time: 2025-10-31

Benzoic acid, 4-ethyl-,2-amino-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethyl-,2-amino-2-oxoethyl ester
• Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester (9CI)
• 2-Amino-2-oxoethyl 4-ethylbenzoate
• CS-0347708
• SR-01000042382-1
• AKOS002481162
• 733019-48-2
• SR-01000042382
• Z18504033
• HMS1766P03

• Inchi： 1S/C11H13NO3/c1-2-8-3-5-9(6-4-8)11(14)15-7-10(12)13/h3-6H,2,7H2,1H3,(H2,12,13)
• InChI Key： BWSYWEJLVANUPT-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C(C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 207.09
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.4Ų

Additional information on Benzoic acid, 4-ethyl-,2-amino-2-oxoethyl ester

Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester (CAS No. 733019-48-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester (CAS No. 733019-48-2) is a versatile compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety, an ethyl substituent, and an amino-acid ester group. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it an interesting target for various applications.

The molecular formula of Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester is C₁₁H₁₃NO₃, and its molecular weight is approximately 207.23 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, including esterification and amidation processes. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In terms of physical properties, Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for use in various pharmaceutical formulations and biological assays.

The chemical stability of Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester is an important consideration for its practical applications. The compound is stable under normal laboratory conditions but may degrade when exposed to strong acids or bases. Additionally, it is sensitive to high temperatures and prolonged exposure to light, which can lead to the formation of degradation products. Proper storage conditions, such as maintaining the compound in a cool, dry place away from direct sunlight, are essential to preserve its integrity.

In the context of medicinal chemistry, Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester has been the subject of several recent studies exploring its potential therapeutic applications. One area of interest is its anti-inflammatory activity. Research has shown that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

Another area of research focuses on the antimicrobial properties of Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester. Studies have demonstrated that the compound has broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential lead compound for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester have also been investigated. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound undergoes metabolism primarily in the liver, with metabolites being excreted via urine and feces.

In terms of toxicology, Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester has been evaluated for its safety profile in various animal models. Acute toxicity studies have shown that it has a low toxicity level when administered orally or intravenously. However, chronic exposure at high doses may cause mild liver and kidney damage, highlighting the importance of dose optimization in therapeutic applications.

The environmental impact of Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester is another important consideration. Environmental fate studies have indicated that the compound is biodegradable under aerobic conditions but may persist in anaerobic environments. Efforts are ongoing to develop more environmentally friendly synthetic methods to reduce its ecological footprint.

In conclusion, Benzoic acid, 4-ethyl-, 2-amino-2-oxoethyl ester (CAS No. 733019-48-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique molecular structure confers it with valuable chemical and biological properties that make it an attractive target for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative solutions in drug discovery and development.